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Compound of Interest

Compound Name: Methohexital sodium

Cat. No.: B1676397 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper reconstitution of Methohexital sodium powder for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Methohexital sodium powder?

A1: Methohexital sodium is a rapid, ultrashort-acting barbiturate anesthetic.[1][2][3] For

injection, it is a freeze-dried, sterile, nonpyrogenic mixture of methohexital sodium with

anhydrous sodium carbonate added as a buffer.[1][4] It appears as a white, freeze-dried plug

that is freely soluble in water.[1] This product is oxygen sensitive.[1]

Q2: What are the recommended diluents for reconstituting Methohexital sodium?

A2: The choice of diluent depends on the intended experimental route of administration.

Bacteriostatic-free diluents should always be used.[1][5] Lactated Ringer's Injection is an

incompatible diluent.[1][5][6]

For Intermittent Intravenous (IV) and Rectal Administration: The preferred diluent is Sterile

Water for Injection. 5% Dextrose Injection and 0.9% Sodium Chloride Injection are also

acceptable.[1][7][8]
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For Continuous Intravenous (IV) Infusion (0.2% solution): Only 5% Dextrose Injection or

0.9% Sodium Chloride Injection should be used to avoid extreme hypotonicity.[1][9][10]

For Intramuscular (IM) Administration: The preferred diluent is Sterile Water for Injection.

0.9% Sodium Chloride Injection is also an acceptable diluent.[1][8]

Q3: What are the standard concentrations for reconstituted Methohexital sodium solutions?

A3: The standard concentrations are based on the intended route of administration.[1][7]

1% (10 mg/mL): For intermittent intravenous and rectal administration.[1][7]

0.2% (2 mg/mL): For continuous intravenous drug administration.[1][7]

5% (50 mg/mL): For intramuscular administration.[1][7]

Q4: How long is the reconstituted Methohexital sodium solution stable?

A4: Reconstituted solutions of Methohexital sodium are chemically stable at room

temperature for 24 hours.[1][5][11] However, it is recommended to freshly prepare solutions

and use them promptly.[1][5] One study indicated that reconstituted methohexital is extremely

stable for up to 6 weeks when stored at 4°C.[12] When stored at room temperature for 6

weeks, a slow degradation (less than 10%) was observed.[12]

Q5: What are the proper storage conditions for Methohexital sodium powder?

A5: Methohexital sodium powder for injection should be stored at a controlled room

temperature between 20°C and 25°C (68°F to 77°F).[5][13]

Data Presentation
Table 1: Recommended Diluents for Methohexital Sodium Reconstitution
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Route of
Administration

Preferred Diluent
Acceptable
Diluents

Incompatible
Diluents

Intermittent

Intravenous (IV)

Sterile Water for

Injection

5% Dextrose Injection,

0.9% Sodium Chloride

Injection

Lactated Ringer's

Injection

Continuous

Intravenous (IV)

5% Dextrose Injection,

0.9% Sodium Chloride

Injection

N/A

Sterile Water for

Injection, Lactated

Ringer's Injection

Intramuscular (IM)
Sterile Water for

Injection

0.9% Sodium Chloride

Injection

Lactated Ringer's

Injection

Rectal
Sterile Water for

Injection

5% Dextrose Injection,

0.9% Sodium Chloride

Injection

Lactated Ringer's

Injection

Table 2: Reconstitution Guide for Standard Concentrations

Desired
Concentration

Vial Size
Amount of Diluent
to Add

Final Volume

1% (10 mg/mL) 500 mg 50 mL 50 mL

1% (10 mg/mL) 2.5 g
15 mL, then further

dilute to 250 mL
250 mL

0.2% (2 mg/mL) 500 mg
Add to 250 mL of

diluent
250 mL

5% (50 mg/mL) 500 mg 10 mL 10 mL

5% (50 mg/mL) 2.5 g 50 mL 50 mL

Table 3: Stability of Reconstituted Methohexital Sodium
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Storage Condition Stability Reference

Room Temperature Chemically stable for 24 hours [1][5][11]

Refrigerated (4°C)
Extremely stable for up to 6

weeks
[12]

Experimental Protocols
Protocol 1: Reconstitution for a 1% (10 mg/mL) Solution
for Intermittent IV Administration

Materials:

One 500 mg vial of Methohexital sodium powder

50 mL of Sterile Water for Injection (or 5% Dextrose Injection, or 0.9% Sodium Chloride

Injection)

Sterile syringe and needle

Procedure:

Aseptically withdraw 50 mL of the chosen diluent into a sterile syringe.

Inject the diluent into the vial containing the Methohexital sodium powder.

Gently swirl the vial until the powder is completely dissolved. Do not shake vigorously.

The resulting solution should be clear and colorless. Visually inspect for particulate matter

before use.[14]

If using a 2.5 g vial, initially reconstitute with 15 mL of diluent. This will result in a yellow

solution. Then, further dilute this solution to a total volume of 250 mL to obtain a clear and

colorless 1% solution.[5][14]
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Issue Possible Cause(s) Recommended Action(s)

Precipitate forms upon

reconstitution

- Incompatible diluent (e.g.,

Lactated Ringer's Injection).-

Mixing with an acidic solution.

[10][14]

- Discard the solution.-

Reconstitute a new vial using

only the recommended

diluents.- Ensure the final pH

of any admixture is not acidic.

Methohexital sodium solutions

are alkaline (pH 10-11 for a

1% solution).[1]

Solution is not clear and

colorless (for 1% solution)

- Incomplete dissolution.-

Contamination.- Initial

reconstitution of a 2.5g vial will

be yellow before final dilution.

[5][14]

- Continue to gently swirl the

vial to ensure complete

dissolution.- If the solution

remains cloudy or contains

particulate matter after

thorough mixing, discard it.-

For a 2.5g vial, ensure the final

dilution to 250 mL is performed

to achieve a clear, colorless

solution.[5]

Difficulty dissolving the powder
- Insufficient diluent volume.-

Low temperature of the diluent.

- Verify that the correct volume

of diluent has been added.-

Allow the diluent to come to

room temperature before

reconstitution.
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Reconstitution Quality Check

Outcome
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Ready for Experimental UseClear & Colorless
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Caption: Workflow for the reconstitution of Methohexital sodium powder.

Issue: Precipitate Formation

Possible Cause 1:
Incompatible Diluent

Possible Cause 2:
Acidic Admixture

Action:
Discard and use recommended diluent.

Action:
Discard and avoid acidic solutions.

Check pH of admixtures.

Click to download full resolution via product page

Caption: Troubleshooting guide for precipitate formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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